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Compound of Interest

Compound Name: Rutacridone

Cat. No.: B15587506 Get Quote

Comparative Analysis: Rutacridone vs.
Rutacridone Epoxide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of Rutacridone and its metabolite,

Rutacridone epoxide. Both are naturally occurring acridone alkaloids found in plants of the

Rutaceae family, notably Ruta graveolens. This comparison focuses on their physicochemical

properties, biological activities, and mechanisms of action, supported by experimental data to

aid in research and drug development.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of Rutacridone and

Rutacridone epoxide is crucial for predicting their behavior in biological systems. The key

difference in their structure is the presence of an epoxide ring in the latter, which significantly

influences its reactivity and biological profile.
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Property Rutacridone Rutacridone Epoxide

Chemical Formula C₁₉H₁₇NO₃[1][2] C₁₉H₁₇NO₄

Molecular Weight 307.34 g/mol [1][2] 323.34 g/mol

Appearance Solid powder[1] -

Melting Point 161 - 162 °C[2] -

Solubility
Soluble in organic solvents like

DMSO and ethanol.

Predicted water solubility of

0.97 g/L.

InChI Key
FHAGACMCMQYSNX-

UHFFFAOYSA-N[1]

YXQGLAPCZDYVLL-

UHFFFAOYSA-N

Biological Activities: A Comparative Overview
The biological activities of Rutacridone and Rutacridone epoxide differ significantly, primarily

due to the high reactivity of the epoxide functional group.

Mutagenicity
A critical distinction between the two compounds lies in their mutagenic potential.

Rutacridone epoxide is a direct-acting mutagen.[3] This means it can directly interact with

DNA and cause mutations without the need for metabolic activation.

Rutacridone, in contrast, is a promutagen. It requires metabolic activation to exert its

mutagenic effects. Evidence strongly suggests that Rutacridone is metabolized in the liver

to Rutacridone epoxide, which is the ultimate mutagenic species.

Antifungal and Algicidal Activity
Rutacridone epoxide has demonstrated potent biological activity against various fungi and

algae.

Rutacridone epoxide exhibits potent and selective algicidal activity against the blue-green

alga Oscillatoria perornata.[3] It also shows significantly higher antifungal activity than

commercial fungicides like captan and benomyl against several plant pathogenic fungi,

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medkoo.com/products/26779
https://pubchem.ncbi.nlm.nih.gov/compound/5281849
https://www.medkoo.com/products/26779
https://pubchem.ncbi.nlm.nih.gov/compound/5281849
https://www.medkoo.com/products/26779
https://pubchem.ncbi.nlm.nih.gov/compound/5281849
https://www.medkoo.com/products/26779
https://www.benchchem.com/product/b15587506?utm_src=pdf-body
https://www.benchchem.com/product/b15587506?utm_src=pdf-body
https://www.benchchem.com/product/b15587506?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16271733/
https://www.benchchem.com/product/b15587506?utm_src=pdf-body
https://www.benchchem.com/product/b15587506?utm_src=pdf-body
https://www.benchchem.com/product/b15587506?utm_src=pdf-body
https://www.benchchem.com/product/b15587506?utm_src=pdf-body
https://www.benchchem.com/product/b15587506?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16271733/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


including Colletotrichum fragariae, C. gloeosporioides, C. acutatum, Botrytis cinerea, and

Fusarium oxysporum.[3]

Quantitative data on the antifungal and algicidal activities of Rutacridone is less readily

available in the literature, making a direct comparison of potency challenging. However, the

promutagenic nature of Rutacridone suggests that its biological activities might be linked to

its metabolic conversion to the more reactive epoxide.

Anticancer Activity
Acridone alkaloids, as a class, are known for their potential anticancer properties.[4][5][6] Their

planar structure allows them to intercalate with DNA, and they can inhibit key enzymes involved

in cell proliferation such as topoisomerases.[4][6] Some acridone derivatives have been shown

to induce apoptosis and inhibit cancer cell proliferation by modulating signaling pathways like

the ERK pathway.[7] While specific studies on the anticancer mechanisms of Rutacridone and

Rutacridone epoxide are limited, their structural similarity to other anticancer acridones

suggests they may share similar mechanisms of action.

Mechanisms of Action
Metabolic Activation of Rutacridone
The conversion of Rutacridone to Rutacridone epoxide is a critical step in its bioactivation.

This metabolic process, likely mediated by cytochrome P450 enzymes in the liver, transforms

the relatively stable Rutacridone into the highly reactive epoxide.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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